Cas no 359458-93-8 (Propanedinitrile, [(6-chloro-3-pyridinyl)methyl]-)

• Product Name: Propanedinitrile, [(6-chloro-3-pyridinyl)methyl]-
• CAS No: 359458-93-8
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 1472743
• Update Time: 2024-08-23

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(6-chloro-3-pyridinyl)methyl]-
• Propanedinitrile, 2-[(6-chloro-3-pyridinyl)methyl]-

• Inchi： 1S/C9H6ClN3/c10-9-2-1-7(6-13-9)3-8(4-11)5-12/h1-2,6,8H,3H2
• InChI Key： AXEQUFIZQHAZPF-UHFFFAOYSA-N
• SMILES： C(#N)C(CC1=CC=C(Cl)N=C1)C#N

Computed Properties

• Exact Mass: 191.02518

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±40.0 °C(Predicted)
• PSA: 60.47
• pka: -1.01±0.10(Predicted)